Cas no 946211-76-3 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(4-methylphenoxy)acetamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(4-methylphenoxy)acetamide
• CAS No: 946211-76-3
• MF: C₂₄H₂₄N₂O₄S
• MW: 436.523365020752
• CID: 5513454
• Update Time: 2025-06-10

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-methylphenoxy)-N-[1,2,3,4-tetrahydro-1-(phenylsulfonyl)-6-quinolinyl]-
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(4-methylphenoxy)acetamide

• Inchi： 1S/C24H24N2O4S/c1-18-9-12-21(13-10-18)30-17-24(27)25-20-11-14-23-19(16-20)6-5-15-26(23)31(28,29)22-7-3-2-4-8-22/h2-4,7-14,16H,5-6,15,17H2,1H3,(H,25,27)
• InChI Key： IYXBEJRUQCXWMT-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=CC=C1)(=O)=O)(=O)COC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(4-methylphenoxy)acetamide

Recent Advances in the Study of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(4-methylphenoxy)acetamide (CAS: 946211-76-3)

The compound N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(4-methylphenoxy)acetamide (CAS: 946211-76-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models. The following sections provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of investigation has been the synthesis and structural modification of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(4-methylphenoxy)acetamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for further studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These efforts have laid a solid foundation for subsequent pharmacological evaluations.

In terms of biological activity, recent studies have explored the compound's potential as a modulator of specific signaling pathways. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors implicated in inflammatory and proliferative diseases. For instance, in vitro assays have demonstrated its ability to suppress the activity of key inflammatory mediators, making it a candidate for further development as an anti-inflammatory agent. Additionally, its interaction with cellular targets has been investigated using molecular docking and dynamics simulations, providing insights into its binding modes and affinity.

Pharmacokinetic and toxicological profiles of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(4-methylphenoxy)acetamide have also been a focus of recent research. Studies in animal models have assessed its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its safety profile. These investigations are crucial for determining the compound's suitability for clinical development. Early results indicate favorable pharmacokinetic parameters, with good oral bioavailability and a manageable toxicity profile at therapeutic doses.

Looking ahead, the potential applications of this compound extend beyond its current scope. Researchers are exploring its utility in combination therapies, where it may enhance the efficacy of existing drugs or reduce adverse effects. Furthermore, its structural scaffold presents opportunities for the design of derivatives with improved pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(4-methylphenoxy)acetamide (CAS: 946211-76-3) represents a promising candidate in the realm of chemical biology and drug discovery. The latest research underscores its potential as a therapeutic agent, while also highlighting the need for further studies to fully elucidate its mechanisms and optimize its clinical utility. As the field progresses, this compound may emerge as a valuable tool in addressing unmet medical needs.